4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide

• IUPAC Name: 4-bromo-3-(diethylsulfamoyl)-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C16H18BrN3O3S/c1-3-20(4-2)24(22,23)15-10-12(7-8-14(15)17)16(21)19-13-6-5-9-18-11-13/h5-11H,3-4H2,1-2H3,(H,19,21)
• InChI Key: NKIGWDVIPAWBGA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CN=CC=C2)Br
• Molecular Formula: C16H18BrN3O3S
• Molecular Weight: 412.3 g/mol

Description

4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide, also known as BAY-678, is a chemical compound that has been of interest to researchers due to its potential for use in scientific studies. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in research.

Mechanism of Action

4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide is a selective inhibitor of PDE10A, an enzyme that plays a role in the regulation of cyclic nucleotides. By inhibiting this enzyme, 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide can increase the levels of cyclic nucleotides, which can have various effects on cellular signaling pathways.
Biochemical and Physiological Effects:
The effects of 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide on biochemical and physiological processes depend on the specific cellular signaling pathways that are affected by the increased levels of cyclic nucleotides. For example, 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide has been shown to increase the activity of certain neurotransmitters in the brain, which could potentially be used to treat neurological disorders. It has also been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide in lab experiments include its selectivity for PDE10A, its ability to increase cyclic nucleotide levels, and its potential for use in the treatment of various diseases. However, there are also limitations to using 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide, such as its potential toxicity and the need for further research to fully understand its effects on cellular signaling pathways.

Future Directions

There are many potential future directions for research involving 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide. One direction is to further investigate its potential use in the treatment of neurological disorders and cancer. Another direction is to study the effects of 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide on other cellular signaling pathways and to identify other potential targets for this compound. Additionally, research could be done to develop more efficient synthesis methods for 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide and to investigate its potential toxicity in more detail.

Synthesis Methods

The synthesis of 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide has been achieved using different methods. One method involves the reaction of 4-bromo-3-nitrobenzoic acid with diethylamine and sulfonyl chloride in the presence of triethylamine and dimethylformamide. The resulting compound is then reacted with 3-pyridinecarboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to yield 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide.

Scientific Research Applications

4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide has been used in scientific research as a tool to study the function of certain proteins. For example, it has been used to investigate the role of the protein PDE10A in the central nervous system. 4-bromo-3-[(diethylamino)sulfonyl]-N-3-pyridinylbenzamide has also been studied for its potential use in the treatment of various diseases, such as cancer and neurological disorders.